Cas no 1070968-08-9 ((S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride)

• Product Name: (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride
• CAS No: 1070968-08-9
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD11101393
• CID: 836265
• PubChem ID: 44828652
• Update Time: 2025-10-28

(S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride
• S-2-(BOC-AMINOMETHYL)PYRROLIDINE-HCl
• tert-butyl N-[[(2S)-pyrrolidin-2-yl]methyl]carbamate,hydrochloride
• TXIPBKSPZRMDNE-QRPNPIFTSA-N
• AX8220177
• ST2401696
• AB0000836
• X8824
• (S)-t-Butyl (pyrrolidin-2-ylmethyl)carbamate HCl
• (S)-TERT-BUTYL (PYRROLIDIN-2-YLMETHYL)CARBAMATE HCL
• tert-Butyl (S)-(pyrrolidin-2-ylmethyl)carbamate hydrochloride
• (S)-tert-Butyl (pyrrolidin-2-ylmethyl)carbamatehydrochlorid
• AKOS015898099
• CS-0098096
• 2-Methyl-2-propanyl [(2S)-2-pyrrolidinylmethyl]carbamate hydrochloride (1:1)
• MFCD11101393
• O10229
• (S)-tert-Butyl(pyrrolidin-2-ylmethyl)carbamatehydrochloride
• 1070968-08-9
• (S)-1-pyrrolidine-2-ylmethyl-carbamic acid tert-butyl ester hydrochloride
• tert-butyl N-[[(2S)-pyrrolidin-2-yl]methyl]carbamate;hydrochloride
• SCHEMBL2422106
• (S)-tert-Butyl (pyrrolidin-2-ylmethyl)carbamatehydrochloride
• tert-Butyl {[(2S)-pyrrolidin-2-yl]methyl}carbamate--hydrogen chloride (1/1)
• AS-19484
• (S)-2-(boc-aminomethyl)pyrrolidine HCl
• DTXSID60660821
• (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride

• MDL： MFCD11101393
• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-7-8-5-4-6-11-8;/h8,11H,4-7H2,1-3H3,(H,12,13);1H/t8-;/m0./s1
• InChI Key： TXIPBKSPZRMDNE-QRPNPIFTSA-N
• SMILES： Cl.O(C(NC[C@@H]1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.12900
• Monoisotopic Mass: 236.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• Melting Point: 138-141°C
• PSA: 53.85000
• LogP: 2.59830
• Specific Rotation: +15° (c=0.152 in H2O)

(S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride

Research Brief on (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride (CAS: 1070968-08-9)

The compound (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride (CAS: 1070968-08-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and infectious diseases. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its synthesis, pharmacological properties, and potential clinical applications.

Recent literature reveals that (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride serves as a crucial chiral building block in the asymmetric synthesis of pyrrolidine-based compounds. Its structural features, including the tert-butyl carbamate protecting group and the pyrrolidine scaffold, make it a versatile precursor for the development of protease inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent dipeptidyl peptidase-4 (DPP-4) inhibitors, which are promising candidates for the treatment of type 2 diabetes.

In addition to its role in diabetes research, (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride has been investigated for its potential in CNS drug development. A preclinical study conducted by researchers at the University of California, San Francisco, explored its incorporation into novel gamma-aminobutyric acid (GABA) receptor modulators. The results, published in Neuropharmacology, indicated that derivatives of this compound exhibited enhanced blood-brain barrier permeability and improved binding affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride to improve yield and enantiomeric purity. A 2024 patent application by a leading pharmaceutical company disclosed a novel catalytic asymmetric hydrogenation method, achieving >99% enantiomeric excess (ee) and scalability to kilogram-scale production. This development addresses previous challenges associated with racemization during large-scale synthesis, paving the way for broader industrial applications.

Pharmacokinetic studies have also shed light on the metabolic stability of (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride derivatives. Research published in Drug Metabolism and Disposition reported that the compound's tert-butyl carbamate group confers improved metabolic stability compared to analogous methyl carbamate derivatives, as evidenced by in vitro liver microsome assays. This property enhances its attractiveness as a scaffold for drug candidates requiring prolonged systemic exposure.

Looking ahead, the potential applications of (S)-Tert-Butyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride appear promising but warrant further investigation. Current research gaps include comprehensive toxicological profiling and in vivo efficacy studies across multiple disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of findings into clinical candidates, particularly in the areas of metabolic disorders and neurological diseases.